Cas no 338982-26-6 (2-Bromo-1-(4-chloro-2-fluoro-5-methylphenyl)-1-ethanone)

• Product Name: 2-Bromo-1-(4-chloro-2-fluoro-5-methylphenyl)-1-ethanone
• CAS No: 338982-26-6
• MF: C₉H₇BrClFO
• MW: 265.506684541702
• CID: 852410
• PubChem ID: 2773268
• Update Time: 2025-11-02

2-Bromo-1-(4-chloro-2-fluoro-5-methylphenyl)-1-ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(4-chloro-2-fluoro-5-methylphenyl)ethanone
• 2-Bromo-1-(4-chloro-2-fluoro-5-methylphenyl)-1-ethanone
• 4-CHLORO-2-FLUORO-5-METHYLPHENACYL BROMIDE
• Ethanone, 2-bromo-1-(4-chloro-2-fluoro-5-methylphenyl)-
• 2-bromo-1-(4-chloro-2-fluoro-5-methylphenyl)ethan-1-one
• bromochlorofluoromethylphenylethanone
• DB-202861
• DTXSID10378323
• MFCD01935937
• 338982-26-6
• 2N-504S
• AKOS005070106
• CS-0210967
• J-508150
• SCHEMBL1691913
• UJBGPTKBKJYQQH-UHFFFAOYSA-N

• MDL： MFCD01935937
• Inchi： 1S/C9H7BrClFO/c1-5-2-6(9(13)4-10)8(12)3-7(5)11/h2-3H,4H2,1H3
• InChI Key： UJBGPTKBKJYQQH-UHFFFAOYSA-N
• SMILES： BrCC(C1C(=CC(=C(C)C=1)Cl)F)=O

Computed Properties

• Exact Mass: 263.93500
• Monoisotopic Mass: 263.93528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Melting Point: 78-81°C
• PSA: 17.07000
• LogP: 3.36510
• Sensitiveness: Lachrymatory

2-Bromo-1-(4-chloro-2-fluoro-5-methylphenyl)-1-ethanone Security Information

• Hazard Statement： Corrosive/Lachrymatory
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Bromo-1-(4-chloro-2-fluoro-5-methylphenyl)-1-ethanone

2-Bromo-1-(4-chloro-2-fluoro-5-methylphenyl)-1-ethanone (CAS 338982-26-6): A Versatile Chemical Intermediate

The 2-Bromo-1-(4-chloro-2-fluoro-5-methylphenyl)-1-ethanone (CAS 338982-26-6) is a highly specialized organic compound that has gained significant attention in pharmaceutical and agrochemical research. This bromo-substituted aromatic ketone features a unique molecular structure combining halogen atoms at strategic positions, making it particularly valuable for modern synthetic applications.

With the increasing demand for halogenated building blocks in drug discovery, compounds like 2-Bromo-1-(4-chloro-2-fluoro-5-methylphenyl)-1-ethanone have become crucial intermediates. Recent studies in medicinal chemistry highlight its potential in developing novel therapeutic agents, especially in the areas of kinase inhibitors and antimicrobial compounds - two of the most searched topics in pharmaceutical research today.

The molecular structure of CAS 338982-26-6 reveals interesting characteristics. The presence of bromo, chloro, and fluoro substituents on the aromatic ring creates an electron-deficient system that participates in various nucleophilic substitution reactions. This property makes it particularly useful in cross-coupling reactions, a topic frequently searched by synthetic chemists looking for efficient pathways to complex molecules.

In the context of green chemistry trends, researchers are exploring more sustainable methods to utilize compounds like 2-Bromo-1-(4-chloro-2-fluoro-5-methylphenyl)-1-ethanone. Recent publications discuss its application in catalyzed reactions that reduce waste and improve atom economy - addressing one of the most pressing concerns in modern chemical manufacturing.

The physical properties of 338982-26-6 make it particularly suitable for laboratory-scale operations. Its moderate solubility in common organic solvents and crystalline nature at room temperature facilitate handling and purification procedures. These characteristics are frequently mentioned in chemical synthesis forums and research papers discussing practical aspects of working with halogenated ketones.

Analytical chemists have developed specific HPLC methods and spectroscopic techniques for characterizing 2-Bromo-1-(4-chloro-2-fluoro-5-methylphenyl)-1-ethanone. The distinct NMR fingerprint of this compound, particularly the characteristic shifts of the methyl protons and carbonyl carbon, provides reliable identification markers - information highly sought after by quality control specialists.

From a commercial perspective, the global market for halogenated pharmaceutical intermediates like CAS 338982-26-6 has shown steady growth. Industry reports indicate increasing procurement by contract research organizations and generic drug manufacturers, reflecting its importance in developing cost-effective therapeutic solutions.

Storage and handling recommendations for 2-Bromo-1-(4-chloro-2-fluoro-5-methylphenyl)-1-ethanone follow standard protocols for organic intermediates. Proper containment under inert atmosphere and protection from moisture are commonly discussed in chemical safety guidelines, ensuring its stability during transportation and storage.

The synthetic utility of 338982-26-6 extends to material science applications. Recent patents describe its incorporation into specialty polymers and advanced materials, particularly those requiring halogenated aromatic components for specific electronic or mechanical properties.

Quality specifications for 2-Bromo-1-(4-chloro-2-fluoro-5-methylphenyl)-1-ethanone typically include purity assessments by GC analysis and melting point determination. Suppliers often provide detailed certificates of analysis, addressing the stringent requirements of pharmaceutical customers - a topic frequently appearing in chemical procurement discussions.

Research continues to explore new applications for this versatile compound. Current investigations focus on its potential in developing photoactive materials and catalysts, aligning with the growing interest in sustainable energy solutions and green chemistry initiatives.

For synthetic chemists working with CAS 338982-26-6, understanding its reactivity patterns is crucial. The compound participates in various transformations including nucleophilic aromatic substitutions, metal-catalyzed couplings, and reductive aminations - processes that dominate current literature in organic synthesis methodology.

The future outlook for 2-Bromo-1-(4-chloro-2-fluoro-5-methylphenyl)-1-ethanone appears promising as research expands into new therapeutic areas and advanced materials. Its unique combination of halogen substituents and reactive carbonyl group ensures continued relevance in chemical innovation, particularly in addressing current challenges in drug development and material science.